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Compound of Interest

Compound Name: Tetravinylmethane

Cat. No.: B13736303 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Tetravinylmethane is not a commonly documented crosslinking agent in publicly

available scientific literature. The following application notes and protocols are provided as a

theoretical and educational guide based on the general principles of polymer chemistry and

free-radical polymerization. The experimental procedures and data are hypothetical and should

be adapted and validated in a laboratory setting.

Introduction to Tetravinylmethane as a Crosslinking
Agent
Tetravinylmethane, C(CH=CH₂)₄, is a unique tetra-functional monomer with a central carbon

atom bonded to four vinyl groups. This structure makes it a potentially powerful crosslinking

agent for creating highly branched and densely crosslinked polymer networks. The

incorporation of tetravinylmethane into a polymer matrix can significantly alter its physical and

chemical properties.

Potential Advantages:

High Crosslink Density: The four vinyl groups allow for the formation of a rigid, three-

dimensional polymer network, even at low concentrations.
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Enhanced Thermomechanical Properties: Increased crosslinking can lead to a higher glass

transition temperature (Tg), improved tensile strength, and greater thermal stability.

Tailorable Swelling Behavior: The degree of swelling in solvents can be precisely controlled

by varying the concentration of tetravinylmethane, a crucial factor for applications such as

hydrogels and drug delivery systems.

Potential Applications:

High-Performance Composites: As a crosslinker in resins for composites requiring high

rigidity and thermal resistance.

Hydrogels for Drug Delivery: For the fabrication of hydrogels with controlled swelling and

drug release kinetics. The high crosslink density can be used to modulate the mesh size of

the hydrogel network.

Biomaterials and Tissue Engineering: In the creation of biocompatible scaffolds with specific

mechanical properties.

Coatings and Adhesives: To improve the durability, chemical resistance, and thermal stability

of coatings and adhesives.

Mechanism of Action: Free-Radical Crosslinking
The crosslinking of polymers with tetravinylmethane typically proceeds via a free-radical

polymerization mechanism. This process is initiated by a molecule that can generate free

radicals, such as a thermal initiator (e.g., AIBN, benzoyl peroxide) or a photoinitiator (e.g.,

Irgacure, DMPA).

The general steps are:

Initiation: The initiator generates free radicals upon heating or exposure to UV light.

Propagation: The free radical reacts with a vinyl monomer to form a new radical, which then

propagates by reacting with other monomer units to form a linear polymer chain.

Crosslinking: The propagating radical can react with one of the vinyl groups on a

tetravinylmethane molecule, incorporating it into the polymer chain. Since
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tetravinylmethane has three additional vinyl groups, it can react with other growing polymer

chains, creating a crosslink. This process repeats to form a three-dimensional network.
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Initiation
Propagation

Crosslinking

Initiator (I) Free Radical (R•)Heat or UV Monomer (M) 

Growing Chain (R-M•)

 

+ M

Tetravinylmethane (TVM) Crosslinked NetworkChain with Pendant Vinyl (R-M-TVM•)

+ Growing Chain (R-M•)
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1. Prepare Monomer & TVM Solution

2. Deoxygenate with Nitrogen

3. Heat to Reaction Temperature

4. Add Initiator

5. Polymerize for 4-24 hours

6. Isolate Polymer by Precipitation

7. Purify by Washing

8. Dry in Vacuum Oven

9. Characterize Polymer
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Property

Characterization Technique

Desired Polymer Property?

Mechanical Strength Thermal Stability Swelling/Drug Release Chemical Structure

Tensile Testing / DMA DSC / TGA Swelling Studies / UV-Vis FTIR / Solid-State NMR
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To cite this document: BenchChem. [Application Notes and Protocols: Tetravinylmethane as
a Crosslinking Agent for Polymers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13736303#using-tetravinylmethane-as-a-
crosslinking-agent-for-polymers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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